Cas no 1226167-76-5 (1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid)
1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
- 1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
-
- Inchi: 1S/C11H9FN2O2/c1-7-5-10(11(15)16)13-14(7)9-4-2-3-8(12)6-9/h2-6H,1H3,(H,15,16)
- InChI Key: WJQPYKXTWOTIBA-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC(F)=C2)C(C)=CC(C(O)=O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B435565-10mg |
1-(3-Fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid |
1226167-76-5 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B435565-50mg |
1-(3-Fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid |
1226167-76-5 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B435565-100mg |
1-(3-Fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic Acid |
1226167-76-5 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-127391-0.05g |
1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid |
1226167-76-5 | 95% | 0.05g |
$212.0 | 2023-11-13 | |
| Enamine | EN300-127391-0.1g |
1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid |
1226167-76-5 | 95% | 0.1g |
$317.0 | 2023-11-13 | |
| Enamine | EN300-127391-0.25g |
1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid |
1226167-76-5 | 95% | 0.25g |
$452.0 | 2023-11-13 | |
| Enamine | EN300-127391-0.5g |
1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid |
1226167-76-5 | 95% | 0.5g |
$713.0 | 2023-11-13 | |
| Enamine | EN300-127391-1.0g |
1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid |
1226167-76-5 | 1.0g |
$914.0 | 2023-02-15 | ||
| Enamine | EN300-127391-2.5g |
1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid |
1226167-76-5 | 95% | 2.5g |
$1791.0 | 2023-11-13 | |
| Enamine | EN300-127391-5.0g |
1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid |
1226167-76-5 | 5.0g |
$2650.0 | 2023-02-15 |
1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
Recent Advances in the Study of 1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS: 1226167-76-5)
The compound 1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS: 1226167-76-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This pyrazole derivative has been identified as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammatory and oncogenic pathways. Recent studies have explored its structural modifications and biological activities, shedding light on its mechanism of action and potential clinical utility.
One of the most notable findings in recent literature is the role of this compound as a precursor in the development of selective cyclooxygenase-2 (COX-2) inhibitors. COX-2 is a well-known enzyme involved in inflammatory processes, and its inhibition is a common strategy for treating conditions such as arthritis and chronic pain. Researchers have demonstrated that derivatives of 1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid exhibit enhanced selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
In addition to its anti-inflammatory properties, recent studies have highlighted the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of 1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid demonstrated promising activity against various cancer cell lines, including breast and lung cancer. The study attributed this activity to the compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, which plays a critical role in cell proliferation and survival.
Another area of interest is the compound's application in neurodegenerative diseases. Preliminary research suggests that derivatives of 1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid may possess neuroprotective effects by inhibiting oxidative stress and inflammation in neuronal cells. These findings open new avenues for the development of therapies for conditions such as Alzheimer's and Parkinson's diseases.
The synthesis and optimization of 1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid have also been a focus of recent research. Advances in green chemistry have led to more efficient and environmentally friendly synthetic routes, reducing the use of hazardous reagents and improving yields. These developments are crucial for scaling up production and facilitating further preclinical and clinical studies.
In conclusion, 1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS: 1226167-76-5) represents a versatile scaffold with significant potential in multiple therapeutic areas. Ongoing research continues to uncover its diverse biological activities and optimize its pharmacological properties. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.
1226167-76-5 (1-(3-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)